Cas no 117077-80-2 (2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester)
117077-80-2 structure
Product Name:2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester
CAS No:117077-80-2
MF:C10H8ClNO3
MW:225.628421783447
CID:3654371
PubChem ID:14220915
Update Time:2025-04-22
2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester
- Ethyl6-chlorobenzo[d]oxazole-2-carboxylate
- 117077-80-2
- Ethyl 6-chlorobenzo[d]oxazole-2-carboxylate
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- Inchi: 1S/C10H8ClNO3/c1-2-14-10(13)9-12-7-4-3-6(11)5-8(7)15-9/h3-5H,2H2,1H3
- InChI Key: UEVPABFDIGSOGG-UHFFFAOYSA-N
- SMILES: O1C2=CC(Cl)=CC=C2N=C1C(OCC)=O
Computed Properties
- Exact Mass: 225.0192708Da
- Monoisotopic Mass: 225.0192708Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.3Ų
2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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